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Compound of Interest

Compound Name: Alfaxalone

Cat. No.: B1662665 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the use of alfaxalone for anesthetic

induction followed by isoflurane for maintenance in common laboratory animal species. This

combination leverages the rapid onset and minimal cardiovascular depression of alfaxalone
for a smooth induction, followed by the precise control and rapid recovery offered by isoflurane

maintenance.

Mechanism of Action
Alfaxalone is a synthetic neuroactive steroid that induces anesthesia by potentiating the

effects of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A

receptor.[1][2] This leads to hyperpolarization of neurons and subsequent central nervous

system depression. Isoflurane, a volatile anesthetic, also enhances GABA-A receptor activity,

but its mechanism is more complex and is thought to involve multiple ion channels and

receptors, leading to a widespread depression of synaptic transmission.[3][4][5]

Experimental Protocols
Pre-anesthetic Preparation

Fasting: Withhold food for a species-appropriate duration to prevent regurgitation and

aspiration. Specific fasting times can be found in the tables below. Water should be available
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until just before premedication.

Vascular Access: For intravenous administration, place a catheter in a suitable vein (e.g.,

cephalic or saphenous vein in dogs and cats, lateral tail vein in rodents).

Premedication (Recommended): The use of premedication is strongly recommended to

reduce the required dose of alfaxalone, smooth the induction and recovery process, and

provide analgesia. Common premedication agents include opioids, benzodiazepines, and

alpha-2 agonists.

Anesthetic Induction with Alfaxalone
Administer alfaxalone intravenously (IV) or intramuscularly (IM) according to the dosage

tables below.

IV administration should be performed slowly, over approximately 60 seconds, to effect.[6][7]

Titrate the dose until the desired depth of anesthesia for endotracheal intubation is achieved

(loss of jaw tone and gag reflex).

Once the animal is induced, intubate with an appropriately sized, cuffed endotracheal tube.

Maintenance with Isoflurane
Immediately connect the endotracheal tube to a calibrated vaporizer delivering isoflurane in

100% oxygen.

Set the initial isoflurane concentration as indicated in the tables below and adjust as needed

to maintain a surgical plane of anesthesia. The required concentration will be lower than if

isoflurane were used for induction.

Monitor physiological parameters continuously throughout the procedure.

Recovery
Discontinue isoflurane administration at the end of the surgical procedure.

Continue to supply 100% oxygen until the animal begins to swallow.

Extubate the animal once the swallowing reflex has returned.
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Monitor the animal closely in a quiet, warm, and dimly lit environment until it is fully

recovered.

Data Presentation
Table 1: Alfaxalone Induction Dosages

Species
Premedication
Status

Route
Induction
Dose (mg/kg)

Reference(s)

Dog Unpremedicated IV 1.5 - 4.5 [8]

Premedicated IV 0.5 - 3.0 [8]

Cat Unpremedicated IV 2.2 - 9.7 [8]

Premedicated IV 3.0 - 4.0 [8]

Premedicated

(Acepromazine &

Meloxicam)

IV 4.7 (mean) [9][10]

Mouse

Unpremedicated

(for injectable

anesthesia)

IP 80 [2][3]

Rat
Unpremedicated

(for sedation)
IP 20 [9]

Note: IP administration of alfaxalone in rodents is for induction to a state suitable for

transitioning to inhalant anesthesia. Specific data for alfaxalone induction immediately followed

by isoflurane maintenance in rodents is limited.

Table 2: Isoflurane Maintenance Concentrations
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Species
Recommended Initial
Concentration (%)

Notes

Dog 1.5 - 2.5
Adjust to effect based on

physiological monitoring.

Cat 1.5 - 2.5
Adjust to effect based on

physiological monitoring.

Rodents 1.5 - 2.5
Standard maintenance

concentration; adjust to effect.

Table 3: Physiological Parameters During Anesthesia
(Cats, Premedicated)

Parameter
Pre-Induction
(Baseline)

During Isoflurane
Maintenance

Reference(s)

Pulse Rate

(beats/min)
~180 155 ± 18 [9][10]

Doppler Blood

Pressure (mmHg)
~130 73 ± 6 [9][10]

Respiratory Rate

(breaths/min)
~40 31 ± 8 [9][10]

Table 4: Anesthetic Recovery Times
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Species Event Time (minutes) Reference(s)

Dog

Extubation to Head

Lift (after alfaxalone

maintenance)

15 (premedicated) [7]

Extubation to Head

Lift (after alfaxalone

maintenance)

22 (unpremedicated) [7]

Cat

Extubation to Sternal

Recumbency

(premedicated)

17 (mean) [7]

Rat

Duration of

Anesthesia

(alfaxalone IP only)

84 - 244 (females) [9]

Duration of

Anesthesia

(alfaxalone IP only)

0 - 159 (males) [9]

Note: Recovery times for rodents are for alfaxalone-only anesthesia and may differ when

followed by isoflurane maintenance.

Visualizations

Pre-Anesthesia Anesthesia Recovery

Fasting Premedication (Recommended) IV Catheter Placement Alfaxalone Induction (IV or IM) Endotracheal Intubation Isoflurane Maintenance Discontinue Isoflurane 100% Oxygen Extubation Post-Anesthetic Monitoring

Click to download full resolution via product page

Caption: Experimental workflow for alfaxalone induction followed by isoflurane maintenance

anesthesia.
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Caption: Simplified signaling pathway of alfaxalone and isoflurane at the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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